N'-[(E)-(2-Hydroxy-5-nitrophenyl)methylidene]-2-[(2,4,5-tribromophenyl)amino]acetohydrazide

• Molecular Formula: C15H11Br3N4O4
• Molecular Weight: 551.0 g/mol
• IUPAC Name: N-[(E)-(2-hydroxy-5-nitrophenyl)methylideneamino]-2-(2,4,5-tribromoanilino)acetamide
• InChI: InChI=1S/C15H11Br3N4O4/c16-10-4-12(18)13(5-11(10)17)19-7-15(24)21-20-6-8-3-9(22(25)26)1-2-14(8)23/h1-6,19,23H,7H2,(H,21,24)/b20-6+
• InChI Key: KJHYIBNZOTWWAH-CGOBSMCZSA-N
• Isomeric SMILES: C1=CC(=C(C=C1[N+](=O)[O-])/C=N/NC(=O)CNC2=CC(=C(C=C2Br)Br)Br)O
• Canonical SMILES: C1=CC(=C(C=C1[N+](=O)[O-])C=NNC(=O)CNC2=CC(=C(C=C2Br)Br)Br)O

Description

• N’-[(E)-(2-Hydroxy-5-nitrophenyl)methylidene]-2-[(2,4,5-tribromophenyl)amino]acetohydrazide is a chemical compound with the molecular formula C₁₆H₁₈N₂O.
• It features a hydrazide functional group and a substituted benzene ring.
• The compound’s structure includes a nitro group (NO₂) and a bromine-substituted phenyl ring.
• Its synthesis and applications make it an intriguing subject for study.

Preparation Methods

Synthetic Routes:

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Chemical Reactions Analysis

Major Products:

Scientific Research Applications

Biology and Medicine:

Mechanism of Action

• The compound’s mechanism of action depends on its specific applications.
• It may interact with cellular targets, affecting biochemical pathways.
• Further research is needed to elucidate its precise mode of action.

Comparison with Similar Compounds

Similar Compounds: